Cas no 89237-07-0 (1,3-Cyclohexanedione, 4-(phenylmethyl)-)

• Product Name: 1,3-Cyclohexanedione, 4-(phenylmethyl)-
• CAS No: 89237-07-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 607461
• PubChem ID: 13115150
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 4-(phenylmethyl)-
• 4-benzylcyclohexane-1,3-dione
• 89237-07-0
• DTXSID50519132
• SCHEMBL10969807

• Inchi： 1S/C13H14O2/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： MWKUZDQNPHIKKD-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų